Molten salts as a reusable medium for the preparation of heterocyclic compounds
Green Chemistry Pub Date: 2000-07-05 DOI: 10.1039/B001248N
Abstract
The utility of molten salts ([bmim][BF4], [bmim][PF6], [emim][OTf], [EtDBU][OTf], [MeDBU][OTf]) as a safe recyclable reaction medium for the one-pot synthesis of heterocyclic compounds is described.
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